Cas no 1010073-31-0 (2-methyl-4-(1-piperazinyl)-Benzonitrile)

• Product Name: 2-methyl-4-(1-piperazinyl)-Benzonitrile
• CAS No: 1010073-31-0
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 1096205
• PubChem ID: 79018757
• Update Time: 2025-04-20

2-methyl-4-(1-piperazinyl)-Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(1-piperazinyl)-Benzonitrile
• 1010073-31-0
• AKOS017554419
• GS1636
• DTXSID401282087
• 2-Methyl-4-(piperazin-1-yl)benzonitrile
• 2-Methyl-4-(1-piperazinyl)benzonitrile
• SCHEMBL24990170

• Inchi： 1S/C12H15N3/c1-10-8-12(3-2-11(10)9-13)15-6-4-14-5-7-15/h2-3,8,14H,4-7H2,1H3
• InChI Key： KBRLJMQORLXSIU-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C#N)=C(C)C=2)CCNCC1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.1Ų